Cas no 1803860-74-3 (2-Nitro-5-(trifluoromethoxy)benzyl chloride)
2-Nitro-5-(trifluoromethoxy)benzyl chloride is a versatile benzyl chloride derivative with a nitro group at the 2-position and a trifluoromethoxy substituent at the 5-position of the benzene ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing groups (nitro and trifluoromethoxy) enhances its reactivity in nucleophilic substitution reactions, making it useful for constructing complex molecular frameworks. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound is typically handled under inert conditions due to the reactivity of the benzyl chloride moiety.
1803860-74-3 structure
Product Name:2-Nitro-5-(trifluoromethoxy)benzyl chloride
CAS No:1803860-74-3
MF:C8H5ClF3NO3
MW:255.578411817551
CID:4980614
Update Time:2025-07-02
2-Nitro-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Nitro-5-(trifluoromethoxy)benzyl chloride
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- Inchi： 1S/C8H5ClF3NO3/c9-4-5-3-6(16-8(10,11)12)1-2-7(5)13(14)15/h1-3H,4H2
- InChI Key： QJWNIWQRROUYQN-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- XLogP3: 3.3
- Topological Polar Surface Area: 55
2-Nitro-5-(trifluoromethoxy)benzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012062-250mg |
2-Nitro-5-(trifluoromethoxy)benzyl chloride |
1803860-74-3 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013012062-500mg |
2-Nitro-5-(trifluoromethoxy)benzyl chloride |
1803860-74-3 | 97% | 500mg |
855.75 USD | 2021-06-25 | |
| Alichem | A013012062-1g |
2-Nitro-5-(trifluoromethoxy)benzyl chloride |
1803860-74-3 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
2-Nitro-5-(trifluoromethoxy)benzyl chloride Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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